Cas no 1630907-11-7 (1-(2,2-difluoroethyl)azetidin-3-amine dihydrochloride)

1-(2,2-difluoroethyl)azetidin-3-amine dihydrochloride structure
1630907-11-7 structure
Product Name:1-(2,2-difluoroethyl)azetidin-3-amine dihydrochloride
CAS No:1630907-11-7
MF:C5H12Cl2F2N2
MW:209.064986228943
MDL:MFCD28166351
CID:3164730
PubChem ID:91825940
Update Time:2025-04-21

1-(2,2-difluoroethyl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2,-Difluoroethyl)azetidin-3-amine dihydrochloride
    • 1-(2,2-difluoroethyl)azetidin-3-amine dihydrochloride
    • P14632
    • 1-(2,2-DIFLUOROETHYL)AZETIDIN-3-AMINE 2HCL
    • AKOS025289884
    • 1630907-11-7
    • CS-0057773
    • 1-(2,2-Difluoroethyl)azetidin-3-amine diHCl
    • 1-(2,2-Difluoroethyl)azetidin-3-aminedihydrochloride
    • 1-(2,2-difluoroethyl)azetidin-3-amine;dihydrochloride
    • SB50943
    • MDL: MFCD28166351
    • Inchi: 1S/C5H10F2N2.2ClH/c6-5(7)3-9-1-4(8)2-9;;/h4-5H,1-3,8H2;2*1H
    • InChI Key: VBJNEVWOQUYIFD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(CN1CC(C1)N)F

Computed Properties

  • Exact Mass: 208.0345601Da
  • Monoisotopic Mass: 208.0345601Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 91
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

1-(2,2-difluoroethyl)azetidin-3-amine dihydrochloride Pricemore >>

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